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Compound of Interest

Compound Name: QC6352

Cat. No.: B15602626

For researchers, scientists, and drug development professionals, understanding the precise
binding characteristics of a small molecule inhibitor is paramount. This guide provides a
comparative analysis of QC6352, a potent and selective inhibitor of the KDM4 family of histone
demethylases, focusing on its specificity as determined by competitive binding and enzymatic
inhibition assays.

QC6352 operates through a dual mechanism of action. It acts as a competitive inhibitor at the
catalytic domain of KDM4 enzymes and also prompts the ubiquitination and subsequent
proteasomal degradation of KDM4A, KDM4B, and KDM4C proteins.[1] This guide will delve
into the quantitative measures of its inhibitory potency and selectivity against various histone
demethylases, offering a clear comparison with other known inhibitors.

Comparative Inhibitory Activity of QC6352

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
QC6352 against a panel of histone demethylases. The data clearly illustrates the high potency
and selectivity of QC6352 for the KDM4 family.
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- ; QC6352 IC50 ML324 IC50 NCDM-32B Assay
arge
< (nM) (HM) IC50 (pM) Technology
LANCE TR-
KDM4A 104 - 3.0
FRET[1][2][3]
LANCE TR-
KDM4B 56 4.9 -
FRET[1][2][3]
LANCE TR-
KDMA4C 35 - 1.0
FRET[1][2][3][4]
LANCE TR-
KDM4D 104 - -
FRET[1][2][3]
LANCE TR-
KDM5B 750 - -
FRET[1][2][3]
KDM2B >4000 - - Not Specified[1]
KDMS3A >4000 - - Not Specified[1]
KDM3B >4000 - - Not Specified[1]
KDM6B >4000 - - Not Specified[1]
PHF8 >4000 - - Not Specified[1]

KDM4 Signaling Pathway and QC6352 Inhibition

The following diagram illustrates the role of KDM4 in histone demethylation and the mechanism
of inhibition by QC6352.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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